Cas no 1020058-49-4 (Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester)

Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester is a brominated and fluorinated aromatic β-keto ester compound with the molecular formula C11H10BrFO3. This structurally unique molecule features a benzene ring substituted with bromo and fluoro groups at the 2- and 5-positions, respectively, along with a propanoic acid derivative containing a β-keto functionality esterified with ethanol. The presence of both electron-withdrawing halogen substituents and the reactive β-keto ester moiety makes this compound particularly valuable as a versatile synthetic intermediate in pharmaceutical chemistry and organic synthesis. Its structural features allow for diverse chemical transformations, including nucleophilic substitutions, condensations, and cyclization reactions. The compound's crystalline nature and well-defined melting point (typically 98-102°C) facilitate purification and characterization. Its balanced lipophilicity, conferred by the aromatic system and ester group, enhances solubility in common organic solvents while maintaining sufficient stability for storage and handling.

Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester structure

1020058-49-4 structure

Product Name:Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester

CAS No:1020058-49-4

MF:C₁₁H₁₀BrFO₃

MW:289.097706317902

CID:2102711

PubChem ID:329761766

Update Time:2025-07-02

Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester
- Ethyl 3-(2-bromo-5-fluorophenyl)-3-oxopropanoate
- Ethyl (2-bromo-5-fluorobenzoyl)acetate
- 2-Bromo-5-fluoro-beta-oxobenzenepropanoic acid ethyl ester
- DTXSID50672276
- Benzenepropanoic acid, 2-bromo-5-fluoro-?-oxo-, ethyl ester
- DS-017293
- Ethyl(2-bromo-5-fluorobenzoyl)acetate
- A1-19040
- J-000536
- Ethyl (2-bromo-5-fluorobenzoyl)acetate
- Benzenepropanoic acid, 2-bromo-5-fluoro-beta-oxo-, ethyl ester
- Ethyl (2-bromo-5-fluorobenzoyl)acetate, 97%
- 1020058-49-4
- DTXCID90623025
- MDL： MFCD09991887
- Inchi： 1S/C11H10BrFO3/c1-2-16-11(15)6-10(14)8-5-7(13)3-4-9(8)12/h3-5H,2,6H2,1H3
- InChI Key： CLHWFHWYVGINKD-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C(CC(=O)OCC)=O)F

Computed Properties

Exact Mass: 287.97973g/mol
Monoisotopic Mass: 287.97973g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.487±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 49-54 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Solubility: Very slightly soluble (0.1 g/l) (25 º C),

Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	695742-1G	Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester	1020058-49-4	97%	1G	￥1160.4	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	695742-5G	Benzenepropanoic acid, 2-bromo-5-fluoro-β-oxo-, ethyl ester	1020058-49-4	97%	5G	￥960.42	2022-02-24